Cas no 2803410-81-1 (2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)-, (1R,5R,6R)- )

2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)-, (1R,5R,6R)- is a chiral bicyclic compound featuring a rigid azabicyclo[4.1.0]heptane core with a trifluoroacetyl group at the 2-position and a carboxylic acid functionality at the 5-position. The (1R,5R,6R)-stereochemistry ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The trifluoroacetyl group enhances reactivity in nucleophilic substitution reactions, while the strained bicyclic structure offers unique steric and electronic properties. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules with constrained geometries. Its stability and defined stereochemistry facilitate precise structural modifications in complex synthetic routes.
2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)-, (1R,5R,6R)-  structure
2803410-81-1 structure
Product Name:2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)-, (1R,5R,6R)-
CAS No:2803410-81-1
MF:C9H10F3NO3
MW:237.17581319809
CID:5562469
Update Time:2025-10-30

2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)-, (1R,5R,6R)- Chemical and Physical Properties

Names and Identifiers

    • (1R,5R,6R)-2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[4.1.0]heptane-5-carboxylic acid (ACI)
    • 2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)-, (1R,5R,6R)-
    • Inchi: 1S/C9H10F3NO3/c10-9(11,12)8(16)13-2-1-4(7(14)15)5-3-6(5)13/h4-6H,1-3H2,(H,14,15)/t4-,5-,6-/m1/s1
    • InChI Key: FAMRMVVBOANZDA-HSUXUTPPSA-N
    • SMILES: C(N1CC[C@@H](C(=O)O)[C@H]2C[C@@H]12)(=O)C(F)(F)F

2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)-, (1R,5R,6R)- Pricemore >>

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Additional information on 2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)-, (1R,5R,6R)-

2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)-, (1R,5R,6R) (CAS No. 2803410-81-1)

2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)-, (1R,5R,6R) (CAS No. 2803410-81-1) is a complex organic compound with a unique bicyclic structure and a trifluoroacetyl group. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. The intricate structure of this molecule provides a foundation for exploring novel pharmacological properties and therapeutic applications.

The (1R,5R,6R) stereochemistry of the compound is crucial for its biological activity and selectivity. The presence of the trifluoroacetyl group imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various biochemical studies. Recent research has focused on understanding the conformational dynamics and binding interactions of this compound with target proteins and receptors.

In the context of drug discovery, 2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)- has been investigated for its potential as a lead compound in the development of new therapeutic agents. Studies have shown that this compound exhibits promising activity against certain enzymes and receptors involved in various diseases. For instance, it has been reported to inhibit specific kinases and proteases, which are key targets in cancer and inflammatory disorders.

The synthesis of 2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)- involves several steps that require precise control over reaction conditions to achieve the desired stereochemistry and functional group modifications. Advanced synthetic methods such as asymmetric catalysis and chiral resolution have been employed to optimize the yield and purity of the final product. These synthetic strategies are essential for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

Recent advancements in computational chemistry have also contributed to the understanding of the molecular properties of 2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)-. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic structure of the molecule. These computational tools have helped researchers predict the binding modes and affinity of the compound with target proteins, facilitating rational drug design.

In addition to its potential as a therapeutic agent, 2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)- has been explored for its use as a chemical probe in biological assays. Its unique structure and functional groups make it suitable for labeling and tracking specific biomolecules in cellular environments. This application has opened new avenues for studying protein-protein interactions and signaling pathways in living cells.

The safety profile of 2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)- is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have evaluated its toxicity and pharmacokinetic properties to ensure that it can be safely administered to patients. These studies have shown that the compound exhibits favorable safety margins and metabolic stability.

In conclusion, 2-Azabicyclo[4.1.0]heptane-5-carboxylic acid, 2-(2,2,2-trifluoroacetyl)- (CAS No. 2803410-81-1) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound is expected to contribute significantly to advancements in therapeutic interventions for various diseases.

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